Cas no 1353944-56-5 (3-Iodo-1-methyl-piperidine)

• Product Name: 3-Iodo-1-methyl-piperidine
• CAS No: 1353944-56-5
• MF: C₆H₁₂IN
• MW: 225.070653915405
• CID: 2156904
• Update Time: 2025-08-02

3-Iodo-1-methyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-methyl-piperidine
• 3-Iodo-1-methylpiperidine
• AM92117

• Inchi： 1S/C6H12IN/c1-8-4-2-3-6(7)5-8/h6H,2-5H2,1H3
• InChI Key： IELOUGOZFCNFEG-UHFFFAOYSA-N
• SMILES： IC1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Topological Polar Surface Area: 3.2

Additional information on 3-Iodo-1-methyl-piperidine

Introduction to 3-Iodo-1-methyl-piperidine (CAS No. 1353944-56-5)

3-Iodo-1-methyl-piperidine, identified by its Chemical Abstracts Service (CAS) number 1353944-56-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The presence of both an iodine substituent and a methyl group on the piperidine ring imparts unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 3-Iodo-1-methyl-piperidine consists of a six-membered nitrogen-containing ring, which is a common scaffold in many biologically active compounds. The iodine atom at the 3-position enhances its utility as a coupling partner in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the methyl group at the 1-position influences the electronic properties of the ring, affecting its interaction with biological targets.

In recent years, 3-Iodo-1-methyl-piperidine has been extensively studied for its role in drug discovery initiatives. Its incorporation into pharmacophores has led to the identification of compounds with potential applications in treating neurological disorders, infectious diseases, and cancer. For instance, researchers have leveraged this scaffold to develop small molecules that modulate neurotransmitter receptors, offering promising leads for therapeutic intervention.

One notable area of research involves the use of 3-Iodo-1-methyl-piperidine in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By functionalizing the piperidine core with appropriate groups, scientists have been able to design inhibitors that selectively target specific kinases, thereby minimizing side effects. The iodine atom serves as a handle for further derivatization, allowing for fine-tuning of binding affinities and selectivity.

The compound's reactivity also makes it a valuable tool in polymer chemistry and material science. For example, it has been employed in the preparation of functional polymers that exhibit unique properties such as luminescence or catalytic activity. These materials find applications in advanced technologies ranging from optoelectronics to biodegradable plastics.

Advances in synthetic methodologies have further expanded the utility of 3-Iodo-1-methyl-piperidine. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve yields, making the compound more accessible for industrial applications.

The pharmaceutical industry has also embraced computational chemistry to optimize derivatives of 3-Iodo-1-methyl-piperidine. Through molecular modeling and virtual screening, researchers can predict the binding modes of potential drug candidates and identify optimal modifications before experimental validation. This approach accelerates the drug discovery pipeline and increases the likelihood of success in clinical trials.

Moreover, environmental considerations have influenced the development of greener synthetic routes for 3-Iodo-1-methyl-piperidine. Efforts to minimize waste and reduce energy consumption align with broader sustainability goals in chemical manufacturing. Such initiatives not only benefit the environment but also enhance economic viability by lowering production costs.

Looking ahead, the future prospects for 3-Iodo-1-methyl-piperidine appear promising as new research avenues continue to emerge. Ongoing studies focus on exploring its potential in gene editing technologies and nanomedicine. By integrating this compound into innovative therapeutic strategies, scientists aim to address unmet medical needs and improve patient outcomes.

In conclusion,3-Iodo-1-methyl-piperidine (CAS No. 1353944-56-5) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop next-generation pharmaceuticals and advanced materials. As advancements continue to unfold，this compound will undoubtedly remain at the forefront of innovation，driving progress in science and medicine.